4-hydroxy-1-(2-methoxyethyl)-3-((2-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one

Specification

• CAS No.: 897734-96-2
• Molecular Formula: C26H32N4O4
• Molecular Weight: 464.566
• IUPAC Name: 4-hydroxy-1-(2-methoxyethyl)-3-[(2-methoxyphenyl)-(4-pyridin-2-ylpiperazin-1-yl)methyl]-6-methylpyridin-2-one
• Standard InChI: InChI=1S/C26H32N4O4/c1-19-18-21(31)24(26(32)30(19)16-17-33-2)25(20-8-4-5-9-22(20)34-3)29-14-12-28(13-15-29)23-10-6-7-11-27-23/h4-11,18,25,31H,12-17H2,1-3H3
• Standard InChI Key: MOUYYPHDQWKPRC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=O)N1CCOC)C(C2=CC=CC=C2OC)N3CCN(CC3)C4=CC=CC=N4)O

Introduction

The compound 4-hydroxy-1-(2-methoxyethyl)-3-((2-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one is a complex organic molecule belonging to the pyridinone class. Pyridinones are characterized by their pyridine ring structure with a ketone functional group, which often contributes to their biological activity. This compound has garnered interest due to its potential applications in medicinal chemistry, particularly as an inhibitor of various enzymes and receptors.

Synthesis Methods

The synthesis of 4-hydroxy-1-(2-methoxyethyl)-3-((2-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one can be achieved through several methods, with one notable approach involving a one-pot multicomponent reaction. This method allows for the efficient assembly of the compound by combining various starting materials in a single reaction vessel, thus minimizing the need for extensive purification steps.

Mechanism of Action

The mechanism of action for this compound typically involves inhibition of specific enzymes or receptors in biological pathways. Research indicates that it may interact with targets such as kinases or other regulatory proteins involved in cellular signaling pathways, potentially leading to therapeutic effects against diseases like cancer or neurodegenerative disorders.

Potential Applications

This compound has potential applications in various fields, particularly in medicinal chemistry. Its ability to inhibit enzymes and receptors makes it a candidate for drug development targeting specific biological pathways.

Application Area	Potential Use
Medicinal Chemistry	Enzyme and receptor inhibition
Drug Development	Targeted therapies for diseases like cancer or neurodegenerative disorders